Cas no 1261855-52-0 (Methyl 3-(bromomethyl)-2-cyanophenylacetate)

• Product Name: Methyl 3-(bromomethyl)-2-cyanophenylacetate
• CAS No: 1261855-52-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4938941
• Update Time: 2025-06-08

Methyl 3-(bromomethyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-cyanophenylacetate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)5-8-3-2-4-9(6-12)10(8)7-13/h2-4H,5-6H2,1H3
• InChI Key： IRDNXQRYMMCOQO-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC(=O)OC)=C1C#N

Computed Properties

• Exact Mass: 266.98949 g/mol
• Monoisotopic Mass: 266.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1
• Molecular Weight: 268.11

Additional information on Methyl 3-(bromomethyl)-2-cyanophenylacetate

Methyl 3-(bromomethyl)-2-cyanophenylacetate (CAS No. 1261855-52-0) in Modern Chemical and Pharmaceutical Research

Methyl 3-(bromomethyl)-2-cyanophenylacetate, identified by its CAS number 1261855-52-0, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both a bromomethyl group and a cyano substituent on a phenylacetic acid derivative imparts distinct reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The utility of Methyl 3-(bromomethyl)-2-cyanophenylacetate stems from its ability to undergo a wide range of chemical transformations. The bromomethyl moiety, in particular, is highly reactive and can participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This reactivity has been exploited in the development of novel pharmaceuticals, where such intermediates are often employed to construct complex molecular architectures.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. Methyl 3-(bromomethyl)-2-cyanophenylacetate has emerged as a key intermediate in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer progression. The cyano group further enhances its synthetic value, as it can be readily converted into amides or carboxylic acids through reduction or hydrolysis, respectively.

The structural features of Methyl 3-(bromomethyl)-2-cyanophenylacetate also make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically modifying the substituents on the phenyl ring or the acetic acid moiety, researchers can fine-tune the pharmacological properties of derived compounds. This approach has been particularly fruitful in the development of drugs with improved selectivity and reduced toxicity.

Advances in computational chemistry have further enhanced the utility of Methyl 3-(bromomethyl)-2-cyanophenylacetate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, which may influence its binding affinity to biological targets. By leveraging computational tools, scientists can predict optimal reaction conditions and predict the outcomes of synthetic modifications with greater accuracy. This has accelerated the discovery process and enabled the rapid design of novel therapeutic agents.

The role of Methyl 3-(bromomethyl)-2-cyanophenylacetate extends beyond academic research. Pharmaceutical companies have incorporated this intermediate into their drug discovery pipelines, recognizing its potential to streamline the development of new drugs. Its versatility and reactivity make it an indispensable tool for medicinal chemists working on next-generation therapeutics. As the demand for innovative treatments grows, compounds like Methyl 3-(bromomethyl)-2-cyanophenylacetate will continue to play a pivotal role in advancing therapeutic strategies.

In conclusion, Methyl 3-(bromomethyl)-2-cyanophenylacetate (CAS No. 1261855-52-0) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity profile have positioned it as a cornerstone intermediate in modern drug discovery. As research progresses, we can expect to see further applications of this compound, contributing to the development of safer and more effective therapeutic agents.